Cas no 1456370-25-4 (2-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)-N,N-diisopropylacetamide)

• Product Name: 2-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)-N,N-diisopropylacetamide
• CAS No: 1456370-25-4
• MF: C₁₁H₂₁N₅O
• MW: 239.317341566086
• CID: 4773086
• Update Time: 2025-10-28

2-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)-N,N-diisopropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)-N,N-diisopropylacetamide
• 2-[4-(aminomethyl)triazol-1-yl]-N,N-di(propan-2-yl)acetamide
• 2-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)-N,N-diisopropylacetamide

• Inchi： 1S/C11H21N5O/c1-8(2)16(9(3)4)11(17)7-15-6-10(5-12)13-14-15/h6,8-9H,5,7,12H2,1-4H3
• InChI Key： QGQZCODQXRQQNZ-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(CN)N=N1)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 239.17461031 g/mol
• Monoisotopic Mass: 239.17461031 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77
• Molecular Weight: 239.32

Additional information on 2-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)-N,N-diisopropylacetamide

Introduction to 2-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)-N,N-diisopropylacetamide (CAS No. 1456370-25-4)

2-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)-N,N-diisopropylacetamide, identified by its Chemical Abstracts Service number 1456370-25-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a novel scaffold that has garnered attention due to its structural complexity and potential biological activities. The presence of a triazole moiety linked to an aminomethyl group and a diisopropylacetamide moiety suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

The triazole ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways. Its incorporation into the molecular structure of this compound may contribute to enhanced binding affinity and selectivity towards specific enzymes or receptors. Additionally, the aminomethyl substituent introduces a polar and basic character, which can facilitate interactions with acidic or hydrophobic regions of biological targets. This combination of features makes 2-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)-N,N-diisopropylacetamide a versatile molecule for exploring novel therapeutic interventions.

In recent years, there has been growing interest in the development of small molecules that can modulate inflammatory pathways, particularly those involving cytokine signaling and immune cell function. The triazole scaffold has been extensively studied for its anti-inflammatory properties, with several derivatives showing promise in preclinical models. The structural features of 2-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)-N,N-diisopropylacetamide, including the aminomethyl group and the amide functionality, suggest that it may exhibit similar effects by interacting with key mediators of inflammation.

Moreover, the diisopropylacetamide moiety is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. This feature is particularly important for drug candidates that require prolonged circulation in the bloodstream to achieve therapeutic efficacy. The amide bond also provides a site for potential modifications, allowing for further optimization of the compound's pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques have been used to identify promising candidates like 2-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)-N,N-diisopropylacetamide based on their predicted interactions with target proteins. These computational methods have accelerated the drug discovery process by allowing researchers to prioritize compounds that are most likely to exhibit desired biological effects.

Experimental validation of these predictions has involved various biochemical assays and cell-based models. For instance, enzyme inhibition studies have been conducted to assess the compound's ability to modulate key enzymes involved in inflammatory pathways. Preliminary results suggest that 2-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)-N,N-diisopropylacetamide may inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical mediators of inflammation.

In addition to its potential anti-inflammatory effects, this compound has also shown promise in other therapeutic areas. For example, its ability to interact with specific protein targets has led to investigations into its potential as an antimicrobial agent. The triazole moiety has been shown to disrupt bacterial cell wall synthesis in certain pathogens, making it an attractive target for developing novel antibiotics.

The synthesis of 2-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)-N,N-diisopropylacetamide involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the triazole ring through cycloaddition reactions, followed by functionalization with the aminomethyl group and subsequent acylation with diisopropylacetamide. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The pharmacological profile of this compound is being further explored through preclinical studies in animal models. These studies aim to evaluate its efficacy and safety profiles across various disease models relevant to inflammation and infection. Initial results have been encouraging, demonstrating that 2-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)-N,N-diisopropylacetamide can modulate inflammatory responses without significant side effects at therapeutic doses.

Future directions in the research on this compound include exploring its mechanism of action at a molecular level and identifying potential off-target effects. Advanced techniques such as crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate the binding interactions between 2-(4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)-N,N-diisopropylacetamide and its biological targets. These structural insights will be crucial for optimizing the compound's efficacy and selectivity.

The development of novel pharmaceutical agents requires a multidisciplinary approach involving chemists、biologists、pharmacologists，and clinicians working together to translate basic research findings into tangible therapeutic benefits. The case of 2-(4-(Aminomethyl)-1H-1，2，3-triazol-l -yI)-N，N-diisopropyIacetamide exemplifies how innovative chemical design can lead to promising drug candidates with significant therapeutic potential.

In conclusion，the compound identified as CAS No 1456370 25 4，known as 2（4（aminomethyl） 11 H 12。13 triazol 11 yI） N N diisopropyI acetamide ，represents an exciting advancement in pharmaceutical chemistry。 Its unique structural features，including the presence of a triazole ring linked via an aminomethyl group to diisopropyI acetamide，make it a versatile scaffold for exploring novel therapeutic interventions。 With ongoing research focused on understanding its mechanism of action、pharmacokinetic properties，and clinical efficacy，this compound holds great promise for addressing unmet medical needs in various disease areas。